![molecular formula C24H22N2O6S B3569564 phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate](/img/structure/B3569564.png)
phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate
Overview
Description
Phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate, also known as MSB or NMSB, is a chemical compound that has gained attention in scientific research due to its potential use as a tool for investigating certain biological processes. MSB is a small molecule inhibitor that has been shown to selectively target a specific protein, making it an attractive candidate for studying the function of this protein in various cellular processes.
Mechanism of Action
Phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate works by binding to a specific site on the TAK1 protein, which prevents it from being activated. This inhibition of TAK1 activity can lead to downstream effects on various cellular processes, depending on the specific context in which it is used.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific context in which it is used. In some studies, this compound has been shown to induce cell death in cancer cells, suggesting that it may have potential as a cancer therapeutic. In other studies, this compound has been shown to inhibit the production of inflammatory cytokines, suggesting that it may have potential as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One advantage of using phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate in lab experiments is its specificity for TAK1, which allows researchers to selectively study the function of this protein in various biological processes. However, one limitation of using this compound is that it may have off-target effects on other proteins, which could complicate the interpretation of results.
Future Directions
There are several future directions for research involving phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate. One area of interest is the potential use of this compound as a cancer therapeutic, either alone or in combination with other drugs. Another area of interest is the potential use of this compound as an anti-inflammatory agent, which could have implications for various inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects on other proteins.
Scientific Research Applications
Phenyl 4-{[3-(4-morpholinylsulfonyl)benzoyl]amino}benzoate has been used in various scientific research studies to investigate the function of a specific protein known as TAK1 (Transforming Growth Factor-β Activated Kinase 1). TAK1 is a key regulator of various cellular processes, including cell growth, differentiation, and apoptosis. This compound has been shown to selectively inhibit the activity of TAK1, making it a valuable tool for studying the role of this protein in various biological processes.
Properties
IUPAC Name |
phenyl 4-[(3-morpholin-4-ylsulfonylbenzoyl)amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O6S/c27-23(19-5-4-8-22(17-19)33(29,30)26-13-15-31-16-14-26)25-20-11-9-18(10-12-20)24(28)32-21-6-2-1-3-7-21/h1-12,17H,13-16H2,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKEBALNDDHCEHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.